Cas no 72732-54-8 (4-Nitrophenyl b-L-Arabinopyranoside)

• Product Name: 4-Nitrophenyl b-L-Arabinopyranoside
• CAS No: 72732-54-8
• MF: C₁₁H₁₃NO₇
• MW: 271.223423719406
• MDL: MFCD00069787
• CID: 550197
• PubChem ID: 54078477
• Update Time: 2025-10-29

4-Nitrophenyl b-L-Arabinopyranoside Chemical and Physical Properties

Names and Identifiers

• b-L-Arabinopyranoside,4-nitrophenyl
• 4-NITROPHENYL BETA-L-ARABINOPYRANOSIDE
• 4-NITROPHENYL-B-L-ARABINOPYRANOSIDE
• 4-Nitrophenyl-β-L-arabinopyranoside
• 4-Nitrophenyl-&#946
• -L-arabinopyranoside
• (3R,4S,5R)-2-(4-nitrophenoxy)oxane-3,4,5-triol
• SCHEMBL2295700
• (2R,3R,4S,5S)-2-(4-Nitrophenoxy)tetrahydro-2H-pyran-3,4,5-triol
• BS-32735
• 72732-54-8
• p-nitrophenyl beta-l-arabinopyranoside
• (2R,3R,4S,5S)-2-(4-NITROPHENOXY)OXANE-3,4,5-TRIOL
• p-nitrophenyl-beta-L-arabinoside
• 4-Nitrophenyl b-L-arabinopyranoside
• CS-0210752
• 4-Nitrophenyl-Beta-L-arabinopyranoside
• 4-Nitrophenyl b-L-Arabinopyranoside

• MDL： MFCD00069787
• Inchi： 1S/C11H13NO7/c13-8-5-18-11(10(15)9(8)14)19-7-3-1-6(2-4-7)12(16)17/h1-4,8-11,13-15H,5H2/t8-,9-,10+,11+/m0/s1
• InChI Key： MLJYKRYCCUGBBV-UKKRHICBSA-N
• SMILES： O1C[C@@H]([C@@H]([C@H]([C@H]1OC1C=CC(=CC=1)[N+](=O)[O-])O)O)O

Computed Properties

• Exact Mass: 271.06920175g/mol
• Monoisotopic Mass: 271.06920175g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 125Ų

Experimental Properties

• Density: 1.597±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 183 ºC
• Solubility: Slightly soluble (9.2 g/l) (25 º C),
• PSA: 124.97000
• LogP: -0.06420

4-Nitrophenyl b-L-Arabinopyranoside Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on 4-Nitrophenyl b-L-Arabinopyranoside

Introduction to 4-Nitrophenyl β-L-Arabinopyranoside (CAS No. 72732-54-8)

4-Nitrophenyl β-L-Arabinopyranoside, identified by its Chemical Abstracts Service (CAS) number 72732-54-8, is a significant compound in the field of glycoscience and carbohydrate chemistry. This glycoside derivative has garnered considerable attention due to its structural and functional properties, which make it a valuable tool in both academic research and industrial applications. The nitrophenyl moiety attached to the arabinopyranose core introduces unique reactivity, enabling diverse chemical modifications and biological investigations.

The structural motif of 4-Nitrophenyl β-L-Arabinopyranoside consists of a β-L-arabinopyranose sugar linked to a 4-nitrophenyl group. This configuration is particularly interesting because it combines the versatility of arabinose, a pentose sugar with multiple stereocenters, with the electron-withdrawing nature of the nitro group. The presence of the nitro group enhances the compound's solubility in polar organic solvents and influences its interaction with enzymes and other biomolecules.

In recent years, 4-Nitrophenyl β-L-Arabinopyranoside has been extensively studied as a substrate and inhibitor in enzymatic assays. Its utility stems from the fact that many glycosidases, such as β-arabinosidases, recognize and act upon similar glycoside structures. By using this compound, researchers can probe the mechanisms of glycosidase action, develop inhibitors for therapeutic purposes, and explore novel synthetic pathways. The nitrophenyl group also allows for facile detection via spectroscopic methods, making it an ideal candidate for high-throughput screening applications.

One of the most compelling aspects of 4-Nitrophenyl β-L-Arabinopyranoside is its role in studying carbohydrate-protein interactions. Carbohydrates play crucial roles in various biological processes, including cell signaling, immune responses, and pathogen recognition. However, their complex structures often make them challenging to study directly. Glycosides like 4-Nitrophenyl β-L-Arabinopyranoside serve as simplified models that mimic natural glycan moieties while providing a more manageable system for investigation. For instance, researchers have utilized this compound to investigate how bacterial pathogens exploit host carbohydrates during infection.

Recent advancements in mass spectrometry have further enhanced the utility of 4-Nitrophenyl β-L-Arabinopyranoside in glycobiology. The nitro group facilitates efficient ionization in mass spectrometers, allowing for rapid identification and quantification of glycosidic compounds. This capability has enabled high-resolution structural analysis of complex glycans and has been instrumental in deciphering the structure-activity relationships of glycoproteins involved in diseases such as cancer and inflammation.

The pharmaceutical industry has also shown interest in 4-Nitrophenyl β-L-Arabinopyranoside due to its potential as a chiral building block for drug development. Chiral compounds are essential in medicine because they often exist as enantiomers with distinct biological activities. By leveraging the stereochemistry of arabinose derivatives like this one, chemists can design molecules with improved pharmacokinetic properties or enhanced binding affinity to biological targets. Additionally, the nitro group can be further functionalized to introduce additional pharmacophores or linkages suitable for drug conjugation strategies.

In conclusion, 4-Nitrophenyl β-L-Arabinopyranoside (CAS No. 72732-54-8) represents a versatile and multifaceted compound with broad applications across chemistry, biology, and medicine. Its unique structural features enable it to serve as an effective tool for studying glycosidases, carbohydrate-protein interactions, and complex glycans. Furthermore, its adaptability for chemical modifications makes it a valuable asset in drug discovery efforts aimed at developing novel therapeutics. As research continues to uncover new insights into carbohydrates' roles in health and disease, compounds like 4-Nitrophenyl β-L-Arabinopyranoside will undoubtedly remain at the forefront of scientific exploration.